Cas no 864943-23-7 ((R)-4-oxide-4-hydroxy-2,6-di-1-naphthalenyl-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin)

(R)-4-oxide-4-hydroxy-2,6-di-1-naphthalenyl-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin structure
864943-23-7 structure
Product Name:(R)-4-oxide-4-hydroxy-2,6-di-1-naphthalenyl-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin
CAS No:864943-23-7
MF:C40H25O4P
MW:600.597871541977
CID:2360887
Update Time:2024-10-26

(R)-4-oxide-4-hydroxy-2,6-di-1-naphthalenyl-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin Chemical and Physical Properties

Names and Identifiers

    • (R)-4-oxide-4-hydroxy-2,6-di-1-naphthalenyl-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin
    • R-4-OXIDE-4-HYDROXY-2,6-DI-1-NAPHTHALENYL-DINAPHTHO[2,1-D:1',2'-F][1,3,2]DIOXAPHOSPHEPIN
    • (11bR)-4-Hydroxy-2,6-di-1-naphthalenyl-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin
    • (R)-3,3′-Bis(1-naphthyl)-1,1′-binaphthalene-2,2′-diyl hydrogen phosphate
    • Inchi： 1S/C40H25O4P/c41-45(42)43-39-35(33-21-9-15-25-11-1-5-17-29(25)33)23-27-13-3-7-19-31(27)37(39)38-32-20-8-4-14-28(32)24-36(40(38)44-45)34-22-10-16-26-12-2-6-18-30(26)34/h1-24H,(H,41,42)
    • InChI Key： SLYOKZNBLPQLJA-UHFFFAOYSA-N
    • SMILES： O=P1(OC2C(C3C4C(=CC=CC=4)C=CC=3)=CC3C(C=2C2C(=C(C4C5C(=CC=CC=5)C=CC=4)C=C4C=2C=CC=C4)O1)=CC=CC=3)O

(R)-4-oxide-4-hydroxy-2,6-di-1-naphthalenyl-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
15-1388-100mg
(R)-4-oxide-4-hydroxy-2,6-di-1-naphthalenyl-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin
 864943-23-7 98%,(99%ee)
100mg
 2593.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HG275-50mg
(R)-4-oxide-4-hydroxy-2,6-di-1-naphthalenyl-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin
 864943-23-7 98% 99%ee
50mg
 356.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HG275-200mg
(R)-4-oxide-4-hydroxy-2,6-di-1-naphthalenyl-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin
 864943-23-7 98% 99%ee
200mg
 1181.0CNY 2021-07-10
abcr
AB491456-100 mg
(11bR)-4-Hydroxy-2,6-di-1-naphthalenyl-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin, 98%, (99% ee); .
 864943-23-7 98%
100MG
 €166.00 2022-07-29
abcr
AB491456-250 mg
(11bR)-4-Hydroxy-2,6-di-1-naphthalenyl-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin, 98%, (99% ee); .
 864943-23-7 98%
250mg
 €284.50 2023-06-13
abcr
AB491456-1 g
(11bR)-4-Hydroxy-2,6-di-1-naphthalenyl-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin, 98%, (99% ee); .
 864943-23-7 98%
1g
 €806.00 2023-06-13
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
R854219-250mg
(11bR)-4-Hydroxy-2,6-di-1-naphthalenyl-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin
 864943-23-7 ≥98%,99%e.e.
250mg
 ￥979.20 2022-06-14
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
R854219-1g
(11bR)-4-Hydroxy-2,6-di-1-naphthalenyl-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin
 864943-23-7 ≥98%,99%e.e.
1g
 ￥3,186.00 2022-06-14
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
R854219-100mg
(11bR)-4-Hydroxy-2,6-di-1-naphthalenyl-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin
 864943-23-7 ≥98%,99%e.e.
100mg
 ￥448.20 2022-06-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
15-1388-100mg
(11bR)-4-Hydroxy-2,6-di-1-naphthalenyl-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin,98%,(99%ee)
 864943-23-7 98%,(99%ee)
100mg
 2593CNY 2021-05-08

(R)-4-oxide-4-hydroxy-2,6-di-1-naphthalenyl-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin Production Method

Production Method 1

851615-07-1 851615-07-1
864943-23-7 864943-23-7
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Pyridine ;  0 °C; 10 min, 0 °C; 12 h, 98 °C; 98 °C → rt
1.2 Solvents: Water ;  rt; 6 h, 98 °C; 98 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Dichloromethane ,  Water ;  15 min, rt
Reference
Bronsted Acid-Catalyzed Regioselective Carboxamidation of 2-Indolylmethanols with Isonitriles
Chaudhari, Tohasib Yusub; et al, Journal of Organic Chemistry, 2023, 88(15), 10412-10425

Production Method 2

851615-07-1 851615-07-1
864943-23-7 864943-23-7
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Pyridine ;  rt; rt → 95 °C; 12 h, 95 °C; 95 °C → 0 °C
1.2 Reagents: Water ;  0 °C; 6 h, 0 °C → 95 °C
Reference
Chiral lithium salts of phosphoric acids as lewis acid-base conjugate catalysts for the enantioselective cyanosilylation of ketones
Hatano, Manabu; et al, Advanced Synthesis & Catalysis, 2008, 350, 1776-1780

Production Method 3

851615-07-1 851615-07-1
864943-23-7 864943-23-7
Reaction Conditions
1.1 Reagents: Pyridine ,  Phosphorus oxychloride ;  18 h, rt
1.2 Reagents: Triethylamine Solvents: Dichloromethane ,  Water ;  4 h, rt
Reference
Chiral Counteranion-Directed Catalytic Asymmetric Methylene Migration Reaction of Ene-Aldimines
Momiyama, Norie ; et al, Journal of Organic Chemistry, 2022, 87(14), 9399-9407

(R)-4-oxide-4-hydroxy-2,6-di-1-naphthalenyl-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin Raw materials

(R)-4-oxide-4-hydroxy-2,6-di-1-naphthalenyl-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin Preparation Products

(R)-4-oxide-4-hydroxy-2,6-di-1-naphthalenyl-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin Related Literature

Related Categories

864943-23-7 ((R)-4-oxide-4-hydroxy-2,6-di-1-naphthalenyl-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin) Related Products

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